Cas no 146616-66-2 (BODIPY-FL NHS ester)

• Product Name: BODIPY-FL NHS ester
• CAS No: 146616-66-2
• MF: C₁₈H₁₈BF₂N₃O₄
• MW: 389.161031246185
• MDL: MFCD00467385
• CID: 219558
• PubChem ID: 15410442
• Update Time: 2025-05-25

BODIPY-FL NHS ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-((2,5-Dioxopyrrolidin-1-yl)oxy)-3-oxopropyl)-5,5-difluoro-7,9-dimethyl-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
• BDY FL, SE
• Boron,[1-[3-[5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)methyl]-1H-pyrrol-2-yl-kN]-1-oxopropoxy]-2,5-pyrrolidinedionato]difluoro
• Boron,[1-[3-[5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)methyl]-1H-pyrrol-2-yl-kN]-1-oxopropoxy]-2,5-pyrrolidinedionato]difluoro-,(T-4)-
• EverFluor FL, SE
• EverFluor FL, SE [4,4-Difluoro-5,7-DiMethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionic Acid, SucciniMidyl Ester ] [Known as BODIPY[R] FL, SE, TM of MP]
• [4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionic Acid, Succinimidyl Ester ] [Known as BODIPY&reg
• BODIPY FL,SE
• BODIPY FL-C 3SE
• Boron,[1-[3-[5-[(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]-1H-pyrrol-2-yl]-1-oxopropoxy]-2,5-pyrrolidinedionato]difluoro-,(T-4)-
• EverFluor FL, SE&nbsp
• FL, SE,&nbsp
• TM of MP]
• 4,4-Difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-indacene-3-propionic Acid N-Succinimidyl Ester
• BDP FL NHS ester
• FL, SE, BODIPY FL NHS Ester
• [4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionic Acid, Succinimidyl Ester ] [Known as BODIPY®3-(3-((2,5-Dioxopyrrolidin-1-yl)oxy)-3-oxopropyl)-5,5-difluoro-7,9-dimethyl-5H-dipyrrolo[1,2-c:2,1-f][1,3,2]diazaborinin-4-ium-5-uide
• BODIPY-FL NHS ester
• BDP FL NHS Ester (1mg*3)
• MFCD00467385
• WFA61666
• AKOS025142115
• (T-4)-[1-[3-[5-[(3,5-Dimethyl-2H-pyrrol-2-ylidene-?N)methyl]-1H-pyrrol-2-yl-?N]-1-oxopropoxy]-2,5-pyrrolidinedionato]difluoroboron
• 1443457-56-4
• (2,5-Dioxopyrrolidin-1-yl) 3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoate
• (T-4)-[1-[3-[5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-kappaN)methyl]-1H-pyrrol-2-yl-kappaN]-1-oxopropoxy]-2,5-pyrrolidinedionato]difluoroboron
• 146616-66-2
• AT26030
• EverFluor FL, SE [4,4-Difluoro-5,7-DiMethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionic Acid, SucciniMidyl Ester ] [Known as BODIPY[R] FL, SE, TM of MP]
• LCZC067
• BODIPY FL succinimide ester
• SCHEMBL15334296
• EX-A3362
• 7-(3-((2,5-Dioxopyrrolidin-1-yl)oxy)-3-oxopropyl)-5,5-difluoro-1,3-dimethyl-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
• R01-0009
• BODIPY FL Ester
• 2,5-Dioxopyrrolidin-1-yl 3-(5,5-difluoro-7,9-dimethyl-5H-4l4,5l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)propanoate
• AS-77903
• C18H18BF2N3O4
• BP-22534
• B6232
• D5555
• Boron, [1-[3-[5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-.kappa.N)methyl]-1H-pyrrol-2-yl-.kappa.N]-1-oxopropoxy]-2,5-pyrrolidinedionato]difluoro-,(T-4
• EverFluorFL,SE, 97%
• EverFluor FL, SE Bodi Fluor 488 SE (equivalent to Bodipy FL, SE) *CAS#: 146616-66-2*
• 3-(3-((2,5-Dioxopyrrolidin-1-yl)oxy)-3-oxopropyl)-5,5-difluoro-7,9-dimethyl-5H-dipyrrolo[1,2-c
• DA-61554
• 12-{3-[(2,5-dioxopyrrolidin-1-yl)oxy]-3-oxopropyl}-2,2-difluoro-4,6-dimethyl-1??,3-diaza-2-boratricyclo[7.3.0.0(3),?]dodeca-1(12),4,6,8,10-pentaen-1-ylium-2-uide

• MDL： MFCD00467385
• Inchi： 1S/C18H18BF2N3O4/c1-11-9-12(2)22-15(11)10-14-4-3-13(23(14)19(22,20)21)5-8-18(27)28-24-16(25)6-7-17(24)26/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： SDVMGNSTOAJONW-UHFFFAOYSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(=O)ON3C(CCC3=O)=O)=[N+]21)F

Computed Properties

• Exact Mass: 389.1358426g/mol
• Monoisotopic Mass: 389.1358426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

BODIPY-FL NHS ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on BODIPY-FL NHS ester

Exploring the Applications and Innovations of BODIPY-FL NHS Ester in Modern Research

BODIPY-FL NHS ester is a highly fluorescent compound with the CAS number 146616-66-2, which has gained significant attention in the field of biochemistry and molecular biology. This compound is widely used as a fluorescent probe for various applications, including protein labeling, drug delivery, and bioimaging. The BODIPY (boron dipyrromethene) core of this molecule provides excellent photostability and bright fluorescence, making it an ideal choice for real-time tracking of biological processes.

The synthesis of BODIPY-FL NHS ester involves a series of organic reactions that ensure the molecule's stability and functionality. The NHS ester group in the molecule acts as an active ester, enabling efficient conjugation with primary amines, such as those found in proteins or peptides. This property makes it particularly useful in the preparation of fluorescently labeled proteins for applications like fluorescence resonance energy transfer (FRET) studies and live-cell imaging.

Recent advancements in fluorescence microscopy have further highlighted the utility of BODIPY-FL NHS ester. Researchers have utilized this compound to develop novel imaging techniques that provide high spatial and temporal resolution. For instance, studies have demonstrated its effectiveness in tracking intracellular trafficking of proteins and monitoring dynamic processes such as endocytosis and exocytosis. These applications underscore the importance of BODIPY-based fluorophores in advancing our understanding of cellular mechanisms.

In addition to its role in bioimaging, BODIPY-FL NHS ester has also found applications in drug delivery systems. By conjugating this fluorescent probe with therapeutic agents, researchers can monitor the biodistribution and pharmacokinetics of drugs in real time. This capability is particularly valuable in preclinical studies, where precise tracking of drug molecules is essential for optimizing treatment regimens.

The photophysical properties of BODIPY-FL NHS ester are another area of active research. Scientists are exploring ways to enhance its brightness, photostability, and emission wavelength to suit diverse experimental conditions. For example, modifications to the boron dipyrromethene core have led to the development of variants with near-infrared (NIR) emission, which are advantageous for deep tissue imaging due to reduced light scattering.

Moreover, the use of BODIPY-FL NHS ester in combination with other imaging modalities has opened new avenues for multimodal imaging. By integrating fluorescence imaging with techniques such as magnetic resonance imaging (MRI) or positron emission tomography (PET), researchers can obtain complementary information about biological systems. This approach enhances diagnostic accuracy and provides new insights into disease mechanisms.

In conclusion, BODIPY-FL NHS ester continues to be a versatile tool in modern research, offering unique advantages in fluorescence labeling and bioimaging. Its ongoing development and application across various fields highlight its significance as a valuable reagent in contemporary scientific investigations.